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Compound of Interest

Compound Name: Avanafil impurity 26

CAS No.: 1364671-62-4

Cat. No.: B1431322

Get Quote

Abstract
This application note provides a comprehensive guide and a detailed protocol for the

certification of Avanafil Impurity 26, a process-related impurity of the active pharmaceutical

ingredient (API) Avanafil. We leverage the power of quantitative Nuclear Magnetic Resonance

(qNMR) spectroscopy as a primary ratio method for the unambiguous and accurate

determination of purity. This document is intended for researchers, quality control analysts, and

drug development professionals, offering field-proven insights into method development,

validation, and implementation in a regulated environment.

Introduction: The Imperative of Impurity
Qualification
In pharmaceutical manufacturing, the control of impurities is a critical aspect governed by

stringent regulatory standards, such as the International Council for Harmonisation (ICH)

guidelines.[1][2][3] Impurities in an API can directly impact the safety and efficacy of the final

drug product.[2] Therefore, their presence must be monitored and controlled, and in many
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cases, reference standards for these impurities are required for the validation of routine quality

control methods like HPLC.

Avanafil is a selective phosphodiesterase type 5 (PDE5) inhibitor used for the treatment of

erectile dysfunction.[1] Its synthesis can give rise to several process-related impurities. One

such impurity is Avanafil Impurity 26, chemically identified as (s)-2-(2-

(Hydroxymethyl)pyrrolidin-1-yl)-4-((4-methylbenzyl)amino)-N-(pyrimidin-2-ylmethyl)pyrimidine-

5-carboxamide.[3]

Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for the

certification of reference standards.[4][5][6] Unlike chromatographic techniques, qNMR does

not require a specific reference standard of the analyte itself for quantification.[6] The signal

intensity in an NMR spectrum is directly proportional to the number of nuclei responsible for the

signal, allowing for the determination of the purity of a substance by co-dissolving it with a

certified internal standard of known purity.[6] This application note details a robust qNMR

method for the certification of Avanafil Impurity 26.

Principle of the qNMR Method
The fundamental principle of qNMR lies in the direct relationship between the integrated area

of a resonance signal and the molar amount of the corresponding nuclei. By using an internal

standard (IS) of known purity and weight, the purity of the analyte (Avanafil Impurity 26) can

be calculated using the following equation:

Purity analyte (%) = (I analyte / I IS) * (N IS / N analyte) * (M analyte / M IS) * (m IS / m analyte)

* Purity IS (%)

Where:

I: Integral of the signal for the analyte and internal standard

N: Number of protons giving rise to the selected signal for the analyte and internal standard

M: Molar mass of the analyte and internal standard

m: Mass of the analyte and internal standard
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Purity: Purity of the internal standard

Causality in Experimental Design: The "Why" Behind the
"How"
The success of a qNMR experiment hinges on several critical choices. Here, we explain the

rationale behind the key experimental parameters for the analysis of Avanafil Impurity 26.

Analyte and Impurity Structure:

Avanafil: 4-[(3-chloro-4-methoxybenzyl)amino]-2-[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]-N-

(pyrimidin-2-ylmethyl)pyrimidine-5-carboxamide.[1]

Avanafil Impurity 26: (s)-2-(2-(Hydroxymethyl)pyrrolidin-1-yl)-4-((4-methylbenzyl)amino)-

N-(pyrimidin-2-ylmethyl)pyrimidine-5-carboxamide.[3]

The key structural difference is the substituent on the benzylamino group: a 3-chloro-4-

methoxy group on Avanafil versus a 4-methyl group on Impurity 26. This allows for the

selection of unique, well-resolved signals for quantification. For Impurity 26, the singlet from

the methyl group on the benzyl ring is an excellent candidate for a quantification signal due

to its simplicity and likely separation from other aromatic signals.

Selection of Internal Standard: An ideal internal standard should:

Be of high, certified purity (traceable to a primary standard like NIST).

Be stable and non-reactive with the analyte and solvent.

Have signals that are sharp singlets and do not overlap with any analyte signals.

Have good solubility in the chosen deuterated solvent.

For this application, Maleic Acid is a suitable choice. Its two olefinic protons give a sharp

singlet around 6.3 ppm in DMSO-d6, a region that is typically free from signals of many

aromatic and aliphatic compounds, including the expected signals of Avanafil Impurity 26.
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Choice of Solvent:Dimethyl sulfoxide-d6 (DMSO-d6) is selected due to its excellent

solubilizing power for a wide range of organic molecules, including Avanafil and its impurities.

Its residual proton signal at ~2.5 ppm does not interfere with the key aromatic or methyl

signals of interest.

NMR Parameters for Quantification:

Long Relaxation Delay (D1): A D1 of at least 5 times the longest T1 (spin-lattice relaxation

time) of the protons of interest is crucial to ensure complete relaxation between scans.

This is essential for accurate integration. A value of 30 seconds or more is recommended

as a starting point.

Flip Angle: A small flip angle (e.g., 30-45°) is used to minimize saturation effects and

ensure that the signal intensity is proportional to the number of protons.

Number of Scans: A sufficient number of scans (e.g., 32 or 64) are averaged to achieve an

adequate signal-to-noise ratio (S/N > 150:1) for the signals used in the quantification.

Experimental Protocol
This protocol is designed to be a self-validating system, incorporating checks for system

suitability.

Materials and Equipment
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Material/Equipment Specification

NMR Spectrometer
≥ 400 MHz, equipped with a high-resolution

probe

Avanafil Impurity 26 Sample to be certified

Maleic Acid
Certified Reference Material (CRM), purity ≥

99.5%

DMSO-d6 ≥ 99.9% deuteration, in sealed ampoules

Analytical Balance Readable to 0.01 mg

Volumetric Flasks Class A

Micropipettes Calibrated

NMR Tubes High-precision, 5 mm

Sample Preparation
Accurate Weighing: Accurately weigh approximately 10 mg of Maleic Acid (the internal

standard) into a clean, dry vial. Record the weight precisely.

Analyte Weighing: Accurately weigh approximately 20 mg of Avanafil Impurity 26 into the

same vial. Record the weight precisely. The 2:1 mass ratio is chosen to achieve a good

molar ratio for comparable signal intensities.

Dissolution: Add approximately 0.7 mL of DMSO-d6 to the vial. Vortex or sonicate gently until

both the internal standard and the analyte are completely dissolved.

Transfer: Transfer the solution to a 5 mm NMR tube.

NMR Data Acquisition
Instrument Setup:

Lock the spectrometer on the deuterium signal of DMSO-d6.
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Shim the magnetic field to achieve good resolution and lineshape. A half-height line width

of < 0.5 Hz for the maleic acid singlet is desirable.

Tune and match the probe.

Set the sample temperature to a constant value, e.g., 298 K.

Acquisition Parameters:

Parameter Recommended Value Rationale

Pulse Program
Standard 1D proton (e.g.,

zg30)

Simple and robust for

quantification

Flip Angle 30°
Ensures quantitative

conditions

Spectral Width 16 ppm
Covers the full range of proton

signals

Acquisition Time ≥ 3 seconds Ensures good digital resolution

Relaxation Delay (D1) 30 seconds
Allows for full relaxation of

protons

Number of Scans 64
To achieve excellent signal-to-

noise

Data Processing
Apply a small exponential line broadening (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

Fourier transform the FID.

Carefully phase correct the spectrum manually to ensure all peaks have a pure absorption

lineshape.

Baseline correct the spectrum to ensure a flat baseline across the entire spectrum,

especially around the peaks to be integrated.
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Integrate the selected signals for Avanafil Impurity 26 (e.g., the 4-methylbenzyl singlet) and

the Maleic Acid singlet. The integration region should cover at least 20 times the half-height

linewidth of the peak.

Data Analysis and Results
Signal Selection and Integration

Internal Standard (Maleic Acid): Integrate the singlet at ~6.3 ppm (NIS = 2 protons).

Avanafil Impurity 26: Integrate the singlet corresponding to the methyl protons on the 4-

methylbenzyl group (expected around 2.2-2.4 ppm, Nanalyte = 3 protons). This signal should

be well-resolved and free from interference.

Calculation of Purity
Using the equation from Section 2, calculate the purity of Avanafil Impurity 26.

Hypothetical Data Example:

Parameter Value

Mass of Impurity 26 (manalyte) 20.15 mg

Molar Mass of Impurity 26 (Manalyte) 449.51 g/mol

Integral of Impurity 26 signal (Ianalyte) 1.00

Number of Protons (Nanalyte) 3

Mass of Maleic Acid (mIS) 10.05 mg

Molar Mass of Maleic Acid (MIS) 116.07 g/mol

Integral of Maleic Acid signal (IIS) 1.25

Number of Protons (NIS) 2

Purity of Maleic Acid (PurityIS) 99.8%

Calculation:
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Purityanalyte (%) = (1.00 / 1.25) * (2 / 3) * (449.51 / 116.07) * (10.05 / 20.15) * 99.8%

Purityanalyte (%) = 0.8 * 0.6667 * 3.8727 * 0.4988 * 99.8% Purityanalyte (%) = 97.4%

Method Validation
The qNMR method should be validated according to ICH Q2(R1) guidelines to demonstrate its

suitability for its intended purpose. Key validation parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of other

components. This is demonstrated by the resolution of the analyte's and internal standard's

signals from all other signals in the spectrum.

Linearity: The method's ability to obtain test results which are directly proportional to the

concentration of the analyte. This can be assessed by preparing samples with varying

analyte-to-internal standard ratios.

Accuracy: The closeness of the test results obtained by the method to the true value. This

can be evaluated by analyzing a sample of Avanafil Impurity 26 with a known, certified

purity.

Precision (Repeatability and Intermediate Precision): The precision of the method under the

same operating conditions over a short interval of time, and within-laboratory variations.

Range: The interval between the upper and lower concentration of the analyte for which the

method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Visualizations
Logical Workflow for qNMR Certification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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